Reactive blue 225
Reactive blue 225
Brand Name:
Vulcanchem
CAS No.:
132174-48-2
VCID:
VC0159601
InChI:
InChI=1S/C28H21ClF2N8O16S5.2Li.2Na/c29-21-26(30)34-28(31)35-27(21)33-14-3-6-17(57(43,44)45)16(11-14)37-39-24-19(59(49,50)51)10-12-9-18(58(46,47)48)23(22(32)20(12)25(24)40)38-36-13-1-4-15(5-2-13)56(41,42)8-7-55-60(52,53)54;;;;/h1-6,9-11,37H,7-8,32H2,(H,33,34,35)(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b38-36?,39-24+;;;;
SMILES:
[Li+].[Li+].C1=CC(=CC=C1N=NC2=C(C=C3C=C(C(=NNC4=C(C=CC(=C4)NC5=C(C(=NC(=N5)F)F)Cl)S(=O)(=O)[O-])C(=O)C3=C2N)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)CCOS(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C28H17ClF2Li2N8Na2O16S5
Molecular Weight:
1015.2 g/mol
Reactive blue 225
CAS No.: 132174-48-2
Main Products
VCID: VC0159601
Molecular Formula: C28H17ClF2Li2N8Na2O16S5
Molecular Weight: 1015.2 g/mol
| CAS No. | 132174-48-2 |
|---|---|
| Product Name | Reactive blue 225 |
| Molecular Formula | C28H17ClF2Li2N8Na2O16S5 |
| Molecular Weight | 1015.2 g/mol |
| IUPAC Name | dilithium;disodium;(3Z)-5-amino-3-[[5-[(5-chloro-2,6-difluoropyrimidin-4-yl)amino]-2-sulfonatophenyl]hydrazinylidene]-4-oxo-6-[[4-(2-sulfonatooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2,7-disulfonate |
| Standard InChI | InChI=1S/C28H21ClF2N8O16S5.2Li.2Na/c29-21-26(30)34-28(31)35-27(21)33-14-3-6-17(57(43,44)45)16(11-14)37-39-24-19(59(49,50)51)10-12-9-18(58(46,47)48)23(22(32)20(12)25(24)40)38-36-13-1-4-15(5-2-13)56(41,42)8-7-55-60(52,53)54;;;;/h1-6,9-11,37H,7-8,32H2,(H,33,34,35)(H,43,44,45)(H,46,47,48)(H,49,50,51)(H,52,53,54);;;;/q;4*+1/p-4/b38-36?,39-24+;;;; |
| Standard InChIKey | OBOXNUGISJYBKV-ZKLNYUHUSA-J |
| Isomeric SMILES | [Li+].[Li+].C1=CC(=CC=C1N=NC2=C(C=C3C=C(/C(=N\NC4=C(C=CC(=C4)NC5=C(C(=NC(=N5)F)F)Cl)S(=O)(=O)[O-])/C(=O)C3=C2N)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)CCOS(=O)(=O)[O-].[Na+].[Na+] |
| SMILES | [Li+].[Li+].C1=CC(=CC=C1N=NC2=C(C=C3C=C(C(=NNC4=C(C=CC(=C4)NC5=C(C(=NC(=N5)F)F)Cl)S(=O)(=O)[O-])C(=O)C3=C2N)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)CCOS(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | [Li+].[Li+].C1=CC(=CC=C1N=NC2=C(C=C3C=C(C(=NNC4=C(C=CC(=C4)NC5=C(C(=NC(=N5)F)F)Cl)S(=O)(=O)[O-])C(=O)C3=C2N)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)CCOS(=O)(=O)[O-].[Na+].[Na+] |
| Synonyms | Reactive blue 225 |
| PubChem Compound | 9577957 |
| Last Modified | Nov 09 2021 |
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